Cas no 88091-37-6 (1-ethyl-1H-Imidazole-4-carboxaldehyde)

1-ethyl-1H-Imidazole-4-carboxaldehyde structure
88091-37-6 structure
Product Name:1-ethyl-1H-Imidazole-4-carboxaldehyde
CAS No:88091-37-6
MF:C6H8N2O
MW:124.1405210495
CID:645612
PubChem ID:13509872
Update Time:2025-04-19

1-ethyl-1H-Imidazole-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-1H-Imidazole-4-carboxaldehyde
    • 1-ethylimidazole-4-carbaldehyde
    • 1H-Imidazole-4-carboxaldehyde, 1-ethyl-
    • SCHEMBL2428021
    • SY316523
    • 88091-37-6
    • DTXSID90542585
    • AT15572
    • Z1486030409
    • AKOS022633086
    • MFCD20485140
    • NRRFNLUQOIHVKN-UHFFFAOYSA-N
    • EN300-369833
    • 1-ethyl-1H-imidazole-4-carbaldehyde
    • CS-0197470
    • BS-51720
    • TQP1180
    • Inchi: 1S/C6H8N2O/c1-2-8-3-6(4-9)7-5-8/h3-5H,2H2,1H3
    • InChI Key: NRRFNLUQOIHVKN-UHFFFAOYSA-N
    • SMILES: O=CC1=CN(C=N1)CC

Computed Properties

  • Exact Mass: 124.063662883g/mol
  • Monoisotopic Mass: 124.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.1±0.0 g/cm3
  • Boiling Point: 299.0±0.0 °C at 760 mmHg
  • Flash Point: 263.6±32.9 °C

1-ethyl-1H-Imidazole-4-carboxaldehyde Security Information

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